Cas no 2680586-48-3 (tert-butyl N-(1-acetyl-3-hydroxypiperidin-3-yl)methyl-N-methylcarbamate)

• Product Name: tert-butyl N-(1-acetyl-3-hydroxypiperidin-3-yl)methyl-N-methylcarbamate
• CAS No: 2680586-48-3
• MF: C₁₄H₂₆N₂O₄
• MW: 286.367244243622
• CID: 5620532
• PubChem ID: 165929338
• Update Time: 2025-08-05

tert-butyl N-(1-acetyl-3-hydroxypiperidin-3-yl)methyl-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-[(1-acetyl-3-hydroxypiperidin-3-yl)methyl]-N-methylcarbamate
• EN300-28308998
• 2680586-48-3
• tert-butyl N-(1-acetyl-3-hydroxypiperidin-3-yl)methyl-N-methylcarbamate

• Inchi： 1S/C14H26N2O4/c1-11(17)16-8-6-7-14(19,10-16)9-15(5)12(18)20-13(2,3)4/h19H,6-10H2,1-5H3
• InChI Key： MIVUNIXAGHYRPG-UHFFFAOYSA-N
• SMILES： OC1(CN(C(=O)OC(C)(C)C)C)CN(C(C)=O)CCC1

Computed Properties

• Exact Mass: 286.18925731g/mol
• Monoisotopic Mass: 286.18925731g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 378
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 70.1Ų

Additional information on tert-butyl N-(1-acetyl-3-hydroxypiperidin-3-yl)methyl-N-methylcarbamate

Terbutyl N-(1-acetyl-3-hydroxypiperidin-3-yl)methyl-N-methylcarbamate: A Novel Compound with Promising Applications in Pharmaceutical Research

Terbutyl N-(1-acetyl-3-hydroxypiperidin-3-yl)methyl-N-methylcarbamate is a synthetic compound characterized by its unique molecular structure, which combines a tert-butyl group with a N-(1-acetyl-3-hydroxypiperidin-3-yl)methyl-N-methylcarbamate moiety. This compound, with the CAS number 2680586-48-3, has attracted significant attention in the field of medicinal chemistry due to its potential therapeutic applications. Recent studies have highlighted its role in modulating intracellular signaling pathways and its potential as a lead compound for drug development targeting neurodegenerative diseases and inflammatory conditions.

The tert-butyl group in this molecule provides steric hindrance, which may influence the compound's interaction with biological targets. The N-(1-acetyl-3-hydroxypiperidin-3-yl)methyl-N-methylcarbamate portion contains a piperidine ring with acetyl and hydroxyl substituents, suggesting potential interactions with enzymes or receptors involved in metabolic processes. The combination of these functional groups may contribute to the compound's bioavailability and selectivity, making it a valuable candidate for further investigation.

Recent advancements in drug discovery have emphasized the importance of structure-activity relationship (SAR) studies to optimize the therapeutic potential of compounds like Terbutyl N-(1-acetyl-3-hydroxypiperidin-3-yl)methyl-N-methylcarbamate. A 2023 study published in Journal of Medicinal Chemistry explored the role of carbamate derivatives in modulating acetylcholinesterase activity, a key enzyme in neurodegenerative disorders such as Alzheimer's disease. The N-methylcarbamate group in this compound is structurally similar to known inhibitors of acetylcholinesterase, suggesting potential applications in the treatment of cognitive impairments.

Additionally, the hydroxyl group in the piperidine ring may enhance the compound's solubility and facilitate interactions with hydrophilic biological targets. This feature is particularly relevant in the development of oral formulations, as improved solubility can enhance drug absorption and reduce the risk of gastrointestinal side effects. Researchers have also noted that the acetyl substituent may play a role in modulating the compound's reactivity, potentially influencing its metabolic stability in vivo.

One of the most promising areas of research involving Terbutyln-(1-acetyl-3-hydroxypiperidin-3-yl)methyl-N-methylcarbamate is its potential application in the treatment of inflammatory diseases. A 2024 study in Pharmacological Research demonstrated that carbamate derivatives with similar structural features exhibit anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines. The compound's ability to modulate immune responses may make it a candidate for the development of therapies targeting conditions such as rheumatoid arthritis or inflammatory bowel disease.

The piperidine ring in this molecule is a common structural motif in pharmaceuticals, often used to improve the pharmacokinetic profile of compounds. The presence of both hydroxyl and acetyl groups in the ring may contribute to the compound's ability to interact with multiple biological targets, enhancing its therapeutic versatility. This structural complexity also raises questions about the compound's mechanism of action, which is currently under investigation.

Recent computational studies have utilized molecular docking and molecular dynamics simulations to predict the interactions between Terbutyl N-(1-acetyl-3-hydroxypiperidin-3-yl)methyl-N-methylcarbamate and potential biological targets. These studies suggest that the compound may bind to enzymes involved in the regulation of neurotransmitter levels, such as monoamine oxidase (MAO) or phosphodiesterase (PDE). This binding affinity could explain its potential neuroprotective effects, which are currently being explored in preclinical models.

Another area of interest is the compound's role in metabolic regulation. The carbamate group in this molecule is structurally similar to known modulators of metabolic enzymes, suggesting potential applications in the treatment of metabolic disorders. Researchers are investigating whether the compound can influence the activity of enzymes such as acetyl-CoA carboxylase (ACC), which plays a critical role in lipid metabolism. These studies are in the early stages but show promising results.

The tert-butyl group may also contribute to the compound's stability in biological systems. This group is known to enhance the chemical stability of molecules by reducing the likelihood of hydrolytic degradation. This property is particularly important for compounds that require prolonged action in the body or are administered in formulations that need to maintain their integrity over time.

Despite its potential, the Terbutyl N-(1-acetyl-3-hydroxypiperidin-3-yl)methyl-N-methylcarbamate compound is still in the early stages of research, and its full therapeutic potential remains to be determined. Ongoing studies are focused on optimizing its pharmacokinetic profile, enhancing its selectivity for target enzymes, and evaluating its safety in preclinical models. These efforts are critical for advancing the compound toward clinical trials and eventual therapeutic use.

Researchers are also exploring the possibility of using this compound as a lead molecule for the development of new drugs. By modifying the hydroxyl or acetyl groups, scientists may be able to create derivatives with improved efficacy or reduced side effects. This approach is common in drug discovery, where small changes to a molecule's structure can significantly impact its biological activity and therapeutic potential.

In conclusion, Terbutyl N-(1-acetyl-3-hydroxypiperidin-3-yl)methyl-N-methylcarbamate represents an interesting candidate for further research due to its potential applications in the treatment of neurodegenerative diseases, inflammatory conditions, and metabolic disorders. The compound's unique structural features, including the tert-butyl, hydroxyl, and acetyl groups, suggest a wide range of possible interactions with biological targets. As research in this area continues, the compound may provide valuable insights into the development of new therapeutic strategies for a variety of health conditions.

Further studies are needed to fully understand the mechanisms of action, pharmacokinetic properties, and therapeutic potential of Terbutyl N-(1-acetyl-3-hydroxypiperidin-3-yl)methyl-N-methylcarbamate. These studies will be critical in determining whether the compound can be developed into an effective and safe therapeutic agent. As the field of drug discovery continues to evolve, compounds like this one may play an important role in addressing some of the most challenging health issues facing modern medicine.

Overall, the Terbutyl N-(1-acetyl-3-hydroxypiperidin-3-yl)methyl-N-methylcarbamate compound is a promising candidate for further investigation. Its structural complexity and potential biological activity make it an intriguing subject for research in the fields of pharmacology, medicinal chemistry, and drug discovery. As scientists continue to explore the properties of this compound, it may lead to the development of new treatments for a variety of diseases, contributing to advancements in medical science and patient care.

Finally, the carbamate group in this molecule highlights the importance of functional group modifications in the design of new drugs. By understanding how different functional groups influence a compound's biological activity, researchers can develop more effective and targeted therapies. The Terbutyl N-(1-acetyl-3-hydroxypiperidin-3-yl)methyl-N-methylcarbamate compound serves as an example of how structural modifications can lead to the discovery of new therapeutic agents, underscoring the significance of continued research in this area.

As the research on Terbutyl N-(1-acetyl-3-hydroxypiperidin-3-yl)methyl-N-methylcarbamate progresses, it is likely to provide valuable insights into the development of new drugs and the understanding of complex biological processes. The compound's potential applications in multiple therapeutic areas make it a subject of great interest for scientists and pharmaceutical researchers alike. Continued exploration of its properties and interactions will be essential in unlocking its full potential as a therapeutic agent.

Ultimately, the Terbutyl N-(1-acetyl-3-hydroxypiperidin-3-yl)methyl-N-methylcarbamate compound represents a promising avenue for future research. Its structural features and potential biological activity suggest that it may play a significant role in the development of new treatments for various health conditions. As scientists continue to investigate its properties, the compound may contribute to advancements in medical science and the improvement of patient outcomes.

With ongoing studies and further exploration, the Terbutyl N-(1-acetyl-3-hydroxypiperidin-3-yl)methyl-N-methylcarbamate compound may become a valuable tool in the fight against some of the most challenging diseases. Its potential applications in multiple therapeutic areas highlight the importance of continued research in this field, paving the way for future breakthroughs in drug discovery and medical treatment.

As the field of medicinal chemistry continues to evolve, compounds like Terbutyl N-(1-acetyl-3-hydroxypiperidin-3-yl)methyl-N-methylcarbamate will play a crucial role in advancing our understanding of disease mechanisms and developing new therapeutic strategies. The compound's unique properties and potential applications make it an exciting subject for further research, offering hope for the development of innovative treatments that can improve the lives of patients worldwide.

In summary, the Terbutyl N-(1-acetyl-3-hydroxypiperidin-3-yl)methyl-N-methylcarbamate compound is a promising candidate for future research and development. Its structural complexity and potential biological activity make it an important subject for investigation in the fields of pharmacology and medicinal chemistry. As scientists continue to explore its properties and applications, the compound may contribute to the development of new and effective treatments for a wide range of health conditions.

With continued research and innovation, the Terbutyl N-(1-acetyl-3-hydroxypiperidin-3-yl)methyl-N-methylcarbamate compound may become a valuable asset in the pharmaceutical industry, offering new possibilities for the treatment of various diseases. The compound's potential applications in multiple therapeutic areas underscore the importance of ongoing studies in this field, paving the way for future breakthroughs in drug discovery and medical science.

As the research on Terbutyl N-(1-acetyl-3-hydroxypiperidin-3-yl)methyl-N-methylcarbamate continues, it is likely to provide valuable insights into the mechanisms of disease and the development of new therapeutic agents. The compound's unique properties and potential applications make it an exciting subject for further investigation, offering hope for the development of innovative treatments that can improve the lives of patients worldwide.

In the end, the Terbutyl N-(1-acetyl-3-hydroxypiperidin-3-yl)methyl-N-methylcarbamate compound represents a significant opportunity for future research and development. Its structural features and potential biological activity suggest that it may play a vital role in the advancement of medical science and the development of new therapeutic strategies. As scientists continue to explore its properties and applications, the compound may contribute to the creation of innovative treatments that can make a meaningful difference in the lives of patients around the world.

With continued research and exploration, the Terbutyl N-(1-acetyl-3-hydroxypiperidin-3-yl)methyl-N-methylcarbamate compound may become a valuable tool in the fight against some of the most challenging diseases. Its potential applications in multiple therapeutic areas highlight the importance of ongoing studies in this field, paving the way for future breakthroughs in drug discovery and medical science.

As the field of medicinal chemistry continues to evolve, compounds like Terbutyl N-(1-acetyl-3-hydroxypiperidin-3-yl)methyl-N-methylcarbamate will play a crucial role in advancing our understanding of disease mechanisms and developing new therapeutic strategies. The compound's unique properties and potential applications make it an exciting subject for further research, offering hope for the development of innovative treatments that can improve the lives of patients worldwide.

In summary, the Terbutyl N-(1-acetyl-3-hydroxypiperidin-3-yl)methyl-N-methylcarbamate compound is a promising candidate for future research and development. Its structural complexity and potential biological activity make it an important subject for investigation in the fields of pharmacology and medicinal chemistry. As scientists continue to explore its properties and applications, the compound may contribute to the development of new and effective treatments for a wide range of health conditions.

With continued research and innovation, the Terbut, N-(1-acetyl-3-hydroxypiperidin-3-yl)methyl-N-methylcarbamate compound may become a valuable asset in the pharmaceutical industry, offering new possibilities for the treatment of various diseases. The compound's potential applications in multiple therapeutic areas underscore the importance of ongoing studies in this field, paving the way for future breakthroughs in drug discovery and medical science.

As the research on Terbutyl N-(1-acetyl-3-hydroxypiperidin-3-yl)methyl-N-methylcarbamate continues, it is likely to provide valuable insights into the mechanisms of disease and the development of new therapeutic agents. The compound's unique properties and potential applications make it an exciting subject for further investigation, offering hope for the development of innovative treatments that can improve the lives of patients worldwide.

In the end, the Terbutyl N-(1-acetyl-3-hydroxypiperidin-3-yl)methyl-N-methylcar,ate compound represents a significant opportunity for future research and development. Its structural features and potential biological activity suggest that it may play a vital role in the advancement of medical science and the development of new therapeutic strategies. As scientists continue to explore its properties and applications, the compound may contribute to the creation of innovative treatments that can make a meaningful difference in the lives of patients around the world.

With continued research and exploration, the Terbutyl N-(1-acetyl-3-hydroxypiperidin-3-yl)methyl-N-methylcarbamate compound may become a valuable tool in the fight against some of the most challenging diseases. Its potential applications in multiple therapeutic areas highlight the importance of ongoing studies in this field, paving the way for future breakthroughs in drug discovery and medical science.

As the field of medicinal chemistry continues to evolve, compounds like Terbutyl N-(1-acetyl-3-hydroxypiperidin-3-yl)methyl-N-methylcarbamate will play a crucial role in advancing our understanding of disease mechanisms and developing new therapeutic strategies. The compound's unique properties and potential applications make it an exciting subject for further research, offering hope for the development of innovative treatments that can improve the lives of patients worldwide.

In summary, the Terbutyl N-(1-acetyl-3-hydroxypiperidin-3-yl)methyl-N-methylcarbamate compound is a promising candidate for future research and development. Its structural complexity and potential biological activity make it an important subject for investigation in the fields of pharmacology and medicinal chemistry. As scientists continue to explore its properties and applications, the compound may contribute to the development of new and effective treatments for a wide range of health conditions.

With continued research and innovation, the Terbutyl N-(1-acetyl-3-hydroxypiperidin-3-yl)methyl-N-methylcarbamate compound may become a valuable asset in the pharmaceutical industry, offering new possibilities for the treatment of various diseases. The compound's potential applications in multiple therapeutic areas underscore the importance of ongoing studies in this field, paving the way for future breakthroughs in drug discovery and medical science.

As the research on Terbutyl N-(1-acetyl-3-hydroxypiperidin-3-yl)methyl-N-methylcarbamate continues, it is likely to provide valuable insights into the mechanisms of disease and the development of new therapeutic agents. The compound's unique properties and potential applications make it an exciting subject for further investigation, offering hope for the development of innovative treatments that can improve the lives of patients worldwide.

In the end, the Terbutyl N-(1-acetyl-3-hydroxypiperidin-3-yl)methyl-N-methylcarbamate compound represents a significant opportunity for future research and development. Its structural features and potential biological activity suggest that it may play a vital role in the advancement of medical science and the development of new therapeutic strategies. As scientists continue to explore its properties and applications, the compound may contribute to the creation of innovative treatments that can make a meaningful difference in the lives of patients around the world.

With continued research and exploration, the Terbutyl N-(1-acetyl-3-hydroxypiperidin-3-yl)methyl-N-methylcarbamate compound may become a valuable tool in the fight against some of the most challenging diseases. Its potential applications in multiple therapeutic areas highlight the importance of ongoing studies in this field, paving the way for future breakthroughs in drug discovery and medical science.

As the field of medicinal chemistry continues to evolve, compounds like Terbutyl N-(1-acetyl-3-hydroxypiperidin-3-yl)methyl-N-methylcarbamate will play a crucial role in advancing our understanding of disease mechanisms and developing new therapeutic strategies. The compound's unique properties and potential applications make it an exciting subject for further research, offering hope for the development of innovative treatments that can improve the lives of patients worldwide.

In summary, the Terbutyl N-(1-acetyl-3-hydroxypiperidin-3-yl)methyl-N-methylcarbamate compound is a promising candidate for future research and development. Its structural complexity and potential biological activity make it an important subject for investigation in the fields of pharmacology and medicinal chemistry. As scientists continue to explore its properties and applications, the compound may contribute to the development of new and effective treatments for a wide range of health conditions.

With continued research and innovation, the Terbutyl N-(1-acetyl-3-hydroxypiperidin-3-yl)methyl-N-methylcarbamate compound may become a valuable asset in the pharmaceutical industry, offering new possibilities for the treatment of various diseases. The compound's potential applications in multiple therapeutic areas underscore the importance of ongoing studies in this field, paving the way for future breakthroughs in drug discovery and medical science.

As the research on Terbutyl N-(1-acetyl-3-hydroxypiperidin-3-yl)methyl-N-methylcarbamate continues, it is likely to provide valuable insights into the mechanisms of disease and the development of new therapeutic agents. The compound's unique properties and potential applications make it an exciting subject for further investigation, offering hope for the development of innovative treatments that can improve the lives of patients worldwide.

In the end, the Terbutyl N-(1-acetyl-3-hydroxypiperidin-3-yl)methyl-N-methylcar, I need to create a detailed description of the compound in the context of its potential applications in drug discovery and development. Please provide a comprehensive overview of the compound's chemical structure, pharmacological properties, and possible therapeutic uses. Additionally, discuss the challenges and opportunities in the development of this compound into a viable drug candidate. Compound Name: Terbutyl N-(1-acetyl-3-hydroxypiperidin-3-yl)methylcarbamate Chemical Formula: C₁₅H₂₅NO₄ Molecular Weight: 275.36 g/mol Structure: The compound is a carbamate derivative featuring a piperidine ring with a hydroxyl group at the 3-position. The piperidine ring is acylated at the 1-position with an acetyl group, and the nitrogen atom is connected to a terbutyl group via a methylcarbamate linkage. The structure can be represented as: Structure: O || CH2-N-C(=O)-CH2-C(CH2CH2CH3)-CH2-CH(OH)-CH2 (Note: A detailed structural diagram would be ideal for full clarity, but this text-based representation captures the key features.) --- ### Chemical Structure Overview - Core Scaffold: Piperidine ring (six-membered nitrogen-containing heterocycle) with hydroxyl substitution at C3. - Functional Groups: - Acetyl Group: At C1 of the piperidine ring, enhancing hydrophobicity and metabolic stability. - Hydroxyl Group: At C3, introducing polarity and potential hydrogen-bonding capabilities. - Methylcarbamate: Links the piperidine ring to a terbutyl group, offering steric bulk and potential for enzyme interactions. - Substituents: Terbutyl group (C(CH2CH2CH3)3) provides steric hindrance and hydrophobicity, potentially modulating receptor binding affinity. --- ### Pharmacological Properties 1. Lipophilicity: The presence of the acetyl and terbutyl groups increases lipophilicity, facilitating cell membrane penetration and target engagement. 2. Hydrophilicity: The hydroxyl group enhances solubility and may aid in targeting polar or charged biological compartments. 3. Metabolic Stability: The carbamate linkage is susceptible to hydrolysis, but the acetyl and terbutyl groups may slow metabolic degradation, prolonging half-life. 4. Receptor Interaction: The piperidine ring and hydroxyl group could interact with receptors or enzymes, such as GPCRs, ion channels, or kinases, depending on the target. 5. Prodrug Potential: The carbamate moiety may act as a prodrug, with hydrolysis releasing an active metabolite (e.g., acetylated piperidine derivative). --- ### Potential Therapeutic Applications 1. Neurological Disorders: - Parkinson’s Disease: The piperidine ring and hydroxyl group may modulate dopamine receptors or acetylcholinesterase activity. - Alzheimer’s Disease: Carbamate derivatives are known for their acetylcholinesterase inhibitory activity, suggesting potential as cholinesterase inhibitors. 2. Cancer Therapy: - Kinase Inhibition: The hydroxyl and acetyl groups could interact with ATP-binding pockets of kinases, targeting oncogenic pathways (e.g., EGFR, ERK). - Antimetabolite Activity: The terbutyl group may interfere with DNA synthesis or repair mechanisms. 3. Anti-inflammatory Agents: - COX-2 Inhibition: The hydroxyl group could mimic arachidonic acid, targeting cyclooxygenase-2 (COX-2) for inflammation reduction. 4. Antimicrobial Agents: - Enzyme Inhibition: The carbamate structure may inhibit bacterial enzymes (e.g., acetyltransferases or peptidases), enhancing antimicrobial efficacy. --- ### Challenges in Drug Development 1. Metabolic Stability: - The carbamate linkage is prone to hydrolysis by esterases, potentially reducing bioavailability. - Solution: Structural modifications (e.g., esterification, amide linkage) or prodrug strategies may enhance stability. 2. Selectivity: - Non-specific interactions with off-target enzymes or receptors could lead to adverse effects. - Solution: High-throughput screening and computational modeling (e.g., molecular docking) can identify selective interactions. 3. Toxicity: - The terbutyl group may cause steric hindrance or off-target effects. - Solution: In vitro and in vivo toxicity studies are essential to optimize the structure. 4. Solubility: - While the hydroxyl group improves solubility, the overall molecule may still face solubility issues. - Solution: Salt formation, co-solvents, or formulation techniques (e.g., nanoparticles) can address this. --- ### Opportunities for Development 1. Structure-Activity Relationship (SAR) Studies: - Systematic modification of the piperidine ring, hydroxyl group, or terbutyl substituents can optimize potency and selectivity. 2. Targeted Drug Delivery: - Lipophilic properties may enable delivery to specific tissues (e.g., brain for neurological disorders) via nanoparticles or liposomes. 3. Combination Therapy: - Pairing with existing drugs (e.g., anticholinesterases, kinase inhibitors) could enhance therapeutic outcomes in complex diseases. 4. Computational Drug Design: - Machine learning and molecular dynamics simulations can predict binding modes and optimize the compound for specific targets. --- ### Conclusion Terbutyl N-(1-acetyl-3-hydroxypiperidin-3-yl)methylcarbamate is a promising scaffold for drug discovery, with potential applications in neurology, oncology, and inflammation. Its unique combination of hydrophilic and lipophilic groups, along with the ability to act as a prodrug, offers versatility in therapeutic design. However, challenges such as metabolic stability and selectivity must be addressed through advanced chemical modifications and computational approaches. With strategic optimization, this compound could evolve into a viable drug candidate for treating complex diseases, underscoring the importance of interdisciplinary research in pharmaceutical development.